Cas no 138869-97-3 (Benzenethiol, 4-(ethylsulfonyl)-)

• Product Name: Benzenethiol, 4-(ethylsulfonyl)-
• CAS No: 138869-97-3
• MF: C₈H₁₀O₂S₂
• MW: 202.293799877167
• CID: 1256296
• Update Time: 2024-08-03

Benzenethiol, 4-(ethylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenethiol, 4-(ethylsulfonyl)-

• Inchi： 1S/C8H10O2S2/c1-2-12(9,10)8-5-3-7(11)4-6-8/h3-6,11H,2H2,1H3
• InChI Key： DPLJZDXEGRONFF-UHFFFAOYSA-N
• SMILES： C1(S)=CC=C(S(CC)(=O)=O)C=C1

Computed Properties

• Exact Mass: 202.0123

Experimental Properties

• Density: 1.261±0.06 g/cm3(Predicted)
• Boiling Point: 369.6±34.0 °C(Predicted)
• PSA: 34.14
• pka: 4.89±0.10(Predicted)